Cas no 2310156-22-8 (N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide)

N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide is a structurally unique compound featuring a 1,4-diazepane core functionalized with a thiolane moiety and an N-benzyl carboxamide group. This scaffold offers versatility in medicinal chemistry applications, particularly in the design of bioactive molecules targeting central nervous system (CNS) receptors or enzymes. The presence of the thiolane ring enhances conformational flexibility, while the benzyl carboxamide group provides potential for selective interactions with biological targets. Its balanced lipophilicity and hydrogen-bonding capacity make it a promising intermediate for drug discovery, particularly in the development of modulators for neurological disorders. The compound's synthetic accessibility further supports its utility in exploratory research.

N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide structure

2310156-22-8 structure

Product Name:N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide

CAS No:2310156-22-8

MF:C₁₇H₂₅N₃OS

MW:319.464902639389

CID:5338481

Update Time:2025-10-29

N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-benzyl-4-(tetrahydrothiophen-3-yl)-1,4-diazepane-1-carboxamide
- N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
- Inchi： 1S/C17H25N3OS/c21-17(18-13-15-5-2-1-3-6-15)20-9-4-8-19(10-11-20)16-7-12-22-14-16/h1-3,5-6,16H,4,7-14H2,(H,18,21)
- InChI Key： BBRBULFJGJDARX-UHFFFAOYSA-N
- SMILES： S1CCC(C1)N1CCN(C(NCC2C=CC=CC=2)=O)CCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 360
XLogP3: 2.1
Topological Polar Surface Area: 60.9

N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6556-6566-2μmol	N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide	2310156-22-8	2μmol	$85.5	2023-09-08
Life Chemicals	F6556-6566-5μmol	N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide	2310156-22-8	5μmol	$94.5	2023-09-08
Life Chemicals	F6556-6566-10μmol	N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide	2310156-22-8	10μmol	$103.5	2023-09-08
Life Chemicals	F6556-6566-20μmol	N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide	2310156-22-8	20μmol	$118.5	2023-09-08
Life Chemicals	F6556-6566-1mg	N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide	2310156-22-8	1mg	$81.0	2023-09-08
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Life Chemicals	F6556-6566-4mg	N-benzyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide	2310156-22-8	4mg	$99.0	2023-09-08
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